Cas no 1864016-67-0 (4-(CYCLOHEXANESULFONYL)PIPERIDINE HYDROCHLORIDE)

• Product Name: 4-(CYCLOHEXANESULFONYL)PIPERIDINE HYDROCHLORIDE
• CAS No: 1864016-67-0
• MDL: MFCD26792979
• CID: 4625055
• PubChem ID: 72716333
• Update Time: 2025-05-20

4-(CYCLOHEXANESULFONYL)PIPERIDINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexanesulfonyl)piperidine hydrochloride
• 4-(CYCLOHEXANESULFONYL)PIPERIDINE HYDROCHLORIDE

• MDL： MFCD26792979

Additional information on 4-(CYCLOHEXANESULFONYL)PIPERIDINE HYDROCHLORIDE

Comprehensive Overview of 4-(CYCLOHEXANESULFONYL)PIPERIDINE HYDROCHLORIDE (CAS No. 1864016-67-0): Properties, Applications, and Industry Insights

4-(Cyclohexanesulfonyl)piperidine hydrochloride (CAS No. 1864016-67-0) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This sulfonyl-containing piperidine derivative is characterized by a cyclohexyl group attached to a sulfonyl moiety, which is further linked to a piperidine ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The compound’s molecular structure, featuring both cyclohexanesulfonyl and piperidine functional groups, contributes to its versatility in drug discovery. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics. Recent studies highlight its relevance in modulating neurotransmitter receptors, aligning with the growing demand for neurological disorder treatments—a trending topic in 2024.

From a synthetic perspective, 4-(cyclohexanesulfonyl)piperidine hydrochloride serves as a key precursor for N-heterocyclic compounds. Its sulfonyl group acts as an electron-withdrawing moiety, facilitating nucleophilic substitution reactions—a feature frequently searched by organic chemists in academic forums. The compound’s CAS No. 1864016-67-0 is often queried in databases like SciFinder and Reaxys, reflecting its industrial importance.

Current market trends indicate rising interest in sulfonamide-based pharmaceuticals, driven by their antimicrobial and anti-inflammatory properties. This positions 4-(cyclohexanesulfonyl)piperidine hydrochloride as a candidate for structure-activity relationship (SAR) studies. Notably, its hydrochloride salt form improves bioavailability—a critical factor in modern drug design discussions across LinkedIn and ResearchGate.

Analytical characterization of CAS No. 1864016-67-0 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research applications. Quality control protocols emphasize the absence of residual solvents, addressing the pharmaceutical industry’s focus on ICH Q3D elemental impurity guidelines—a hot topic in regulatory compliance circles.

Environmental and safety profiles of piperidine derivatives remain a frequent search query among industrial users. While this compound is not classified as hazardous under GHS, proper handling with PPE is recommended—a detail often highlighted in SDS documents. The cyclohexanesulfonyl group contributes to metabolic stability, a property increasingly valued in prolonged-action drug formulations.

Emerging applications include its use in catalysis research, particularly in asymmetric synthesis. Patent literature from 2022–2024 reveals its incorporation into chiral auxiliaries for enantioselective transformations—an area gaining momentum in green chemistry initiatives. This aligns with Google Scholar’s trending keywords like "sustainable chiral synthesis" and "organocatalysis."

Supply chain dynamics for CAS No. 1864016-67-0 reflect broader pharmaceutical industry shifts toward custom synthesis solutions. Major suppliers now offer kilogram-scale quantities with documentation supporting GMP-compatible intermediates, responding to formulary development needs. Storage recommendations (-20°C under nitrogen) are frequently discussed in technical FAQs.

Future research directions may explore its structure-property relationships in material science, particularly for polymeric membranes with selective permeability—a crossover application trending in ACS journal alerts. The compound’s hydrogen-bonding capacity makes it relevant to supramolecular chemistry studies, another high-growth research domain.